Cross-sectional asymmetry of melt pools along adjacent tracks results in an uneven build surface in gas metal arc-directed energy deposition. We present here a novel attempt on real-time monitoring of melt pool cross-sectional asymmetry in terms of its lateral and angular deviations from the track centreline using a two-colour quotient thermal camera. The melt pool lateral and angular deviations are found to be 2–3 mm, and 8–12°, respectively, for the range of process conditions. A unique analytical methodology is proposed that shows a hatch spacing of around 72–76% of the width of a deposited track can reduce melt pool asymmetry and layer height variations along adjacent tracks, which is also observed experimentally.

Capacitor discharge welding is an efficient, cost-effective and stable process. It is mostly used for projection welding. Real-time monitoring is desired to ensure quality. Until this point, measured process quantities were evaluated through expert systems. This method is strongly restricted to specific welding tasks and needs deep understanding of the process. Another possibility is quality prediction based on process data with machine learning. This requires classified welding experiments to achieve a high prediction probability. In industrial manufacturing, it is rarely possible to generate big sets classified data. Therefore, semi-supervised learning is investigated to enable model development on small data sets. Supervised learning models on large amounts of data are used as a comparison to the semi-supervised models. A total of 389 classified weld tests were performed. With semi-supervised learning methods, the amount of training data necessary was reduced to 31 classified data sets.

A new low transformation temperature (LTT) welding material 16Cr8Ni was developed to satisfy the optimal characteristics in diluted welds due to all repair welding positions. Its good weldability for all welding positions was tested. The measured Ms temperature of weld metals with different dilutions was between 150°C and 250°C which is the optimal range for compressive residual stress generation and fatigue life extension. The in-situ observation of phase evolution by the synchrotron-based X-ray diffraction technique validated the solidification mode of LTT welds for the prevention of solidification cracks. Moreover, the mechanical properties in the diluted LTT welds were measured by miniature uniaxial tensile tests. Large compressive residual stresses at the welded joints due to all welding positions were confirmed numerical analyses.

Creep-resistant nickel, cobalt based superalloys, selected for a high-speed flight application, deposited using Wire + Arc Additive Manufacturing (WAAM), was reported. Three different alloys, Haynes 188, Inconel 718, and Rene 41, were deposited, and tested for their high-temperature tensile properties, and the results compared with wrought data. The alloys were tested from ambient temperature to 1000°C in their as-deposited condition and after undergoing industry standard age-hardening and solutionising heat-treatments, to down select the best performing alloy under two different processing conditions. The mechanical strength of the alloys fell short of the maximum achievable in wrought condition. Precipitation-strengthened alloys, Inconel 718 and Rene 41 were found to have underperformed the most significantly, whereas solid-solution-strengthened Haynes 188 suffered the least due to WAAM.

This study investigated the effect of beam oscillation on the solidification behaviour during laser welding of Al-5754 to Al-6061 alloy. In this study, a finite element model has been developed to simulate temperature and fluid flow fields by implementing different combinations of volumetric heat source models. Solidification parameters such as temperature gradient (G), solidification rate (R), cooling rate (G × R) and G/R are evaluated to understand the mechanism of microstructure formation. It was found that beam oscillation improves the tensile strength by 21.4% for full penetration welding due to an increase in the percentage of formation of equiaxed grains. Modelling results revealed that the cooling rate increases with an increase in oscillation frequency. However, tensile strength followed a parabolic distribution with a peak at the oscillation frequency of 300 Hz.

Niobium has a reputation for its superior superconducting, high strength and corrosion resistance at elevated temperatures. In this work, the explosive welding technique was successfully performed to join Nb/316L dissimilar metals. To reveal the phase constitution and texture distribution at the joining interface, the EBSD test was carried out. It was concluded that an irregular large wavy structure of fine crystal, sub-grains and twin structures was formed. In addition, the recrystallised structures, substructures, deformed structures and local internal stress at the joining interface were attributed to severe plastic deformation and rapid solidification of liquid metal. Furthermore, six different deformation textures and recrystallisation textures were confirmed at the joining interface due to severe plastic deformation and dynamic recrystallisation.

The distribution of residual stresses across the joint interface of dissimilar joining between AA5083 and HSLA steel by friction stir welding technique was investigated through 2D XRD method and a numerical simulation model. The measured and simulated residual stress distributions are compared and discussed in the context of active recrystallisation mechanism and the possible presence of intermetallic compound (IMC) layers across the joint interface. The active dynamic recrystallisation (DRX) and multiple Fe/Al series IMCs as evident from the EBSD and 2D XRD, respectively critically demonstrated the variation in residual stresses between the experimental and theoretical values. The highest residual stress values of 375 and 281 MPa were recorded for the HSLA steel side and AA5083 side, respectively.

Metal-inert gas welding is an important welding process but the process instability easily induces spatter and undercut defects. To improve the welding process stability, a new hybrid arc welding process, named KTIG–MIG, was proposed in this paper. Arc characteristics were preliminarily studied. It is found that in KTIG–MIG hybrid welding, MIG arc is stable even it is shielded with pure argon gas; stable spray transfer is easily achieved in a much wider process window, especially the lowest voltage to achieve spray transfer is greatly reduced; KTIG arc voltage decreases than that in single KTIG arc, and MIG arc current is higher than the pre-set value. Cooling state of the KTIG tungsten plays a key role in slowing tungsten erosion.

The effect of heat treatments on wire and arc additively manufactured Inconel 625 parts was investigated using in situ synchrotron X-ray diffraction and hardness testing. As-built samples revealed the presence of a γ-matrix with precipitation of γ′, γ′′ and MC carbides. When heat treated at 750°C for 4 h, γ′′ phase precipitated increasing the hardness by 5%. In situ X-ray observations revealed that heat treating at 870°C for 1 h resulted in δ-phase precipitation. Two different second-stage temperatures were tested (1050°C and 1150°C), which dissolved the δ-phase while MC carbides formed upon cooling. The second stage at 1150°C had a higher deleterious effect than the one performed at 1050°C due to extensive grain growth.

Lack-of-fusion porosity due to insufficient melting of the adjacent tracks and successive layers is a persistent problem in laser powder bed fusion (LPBF). A novel functional relation is proposed here following dimensional analysis for rapid estimation of the lack-of-fusion porosity fraction as a function of important process variables and alloy properties. The estimated values of the porosity fractions are found to be in fair agreement with the corresponding independent experimentally measured results for LPBF of five commonly used alloys for a wide range of process conditions. The proposed functional relation is used further to construct a set of process maps that can aid in the selection of important LPBF conditions to avoid lack-of-fusion porosity on the shop floor without doing any calculations.